![molecular formula C14H19NO3S B4582555 ethyl ({2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}thio)acetate](/img/structure/B4582555.png)
ethyl ({2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}thio)acetate
Overview
Description
Ethyl ({2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}thio)acetate, also known as DMTA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as materials science, drug discovery, and biochemistry.
Scientific Research Applications
Molecular Structure and Analysis
The molecular structure of thioamide derivatives, such as ethyl 2-{[(Z)3-(4-chlorophenyl)-3-hydroxy-2-propene-1-thione] amino} acetate, was determined using X-ray diffraction, 1H NMR, FT-IR, and FT-Raman spectroscopy. This research provided insights into the compound's crystalline structure, rotational barriers, and vibrational frequencies, contributing to a deeper understanding of its chemical properties and potential applications (Prasanth et al., 2015).
Synthetic Methodologies
Research has explored complex reactions involving ethyl 2-arylamino-2-oxo-acetates, leading to the synthesis of various compounds. For instance, the interaction with dimethyl acetylenedicarboxylate in the presence of triphenylphosphine produces dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates, showcasing a method for creating compounds with significant chemical interest (Yavari et al., 2002; Yavari et al., 2005).
Theoretical Studies on Molecular Interactions
Theoretical quantum chemical calculations based on DFT methods have been performed on compounds like ethyl 2-(4-(2-ethoxy-2-oxoethyl)-2-p-tolylquinoxalin-1(4H)-yl)acetate to determine their electronic structure and related properties. Such studies aim to correlate molecular structure with phenomena like corrosion inhibition efficiency, providing insights into potential industrial applications (Zarrouk et al., 2014).
Solubility and Thermodynamics
Knowledge of solubility and solution thermodynamics for compounds such as ethyl 5-amino-4-cyano-3-(2-ethoxy-2-oxoethyl)-2-thiophenecarboxylate is crucial for their purification and crystallization processes. Studies providing solubility data in various solvents and correlating them with thermodynamic models contribute significantly to the field of chemical engineering and pharmaceutical sciences (Han et al., 2016).
properties
IUPAC Name |
ethyl 2-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanylacetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3S/c1-4-18-14(17)9-19-8-13(16)15-12-7-10(2)5-6-11(12)3/h5-7H,4,8-9H2,1-3H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZVUBONXVHNLNP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSCC(=O)NC1=C(C=CC(=C1)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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